Cas no 2624134-80-9 (1-hydroxypiperidine-2-carboxamide)

• Product Name: 1-hydroxypiperidine-2-carboxamide
• CAS No: 2624134-80-9
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• MDL: MFCD33550222
• CID: 5360952
• PubChem ID: 70607807
• Update Time: 2025-07-19

1-hydroxypiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-hydroxypiperidine-2-carboxamide

• MDL： MFCD33550222
• Inchi： 1S/C6H12N2O2/c7-6(9)5-3-1-2-4-8(5)10/h5,10H,1-4H2,(H2,7,9)
• InChI Key： DATNNHYYNQOZPN-UHFFFAOYSA-N
• SMILES： N1(O)CCCCC1C(N)=O

Additional information on 1-hydroxypiperidine-2-carboxamide

Introduction to 1-hydroxypiperidine-2-carboxamide (CAS No. 2624134-80-9)

1-hydroxypiperidine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2624134-80-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural motif of piperidine, characterized by a six-membered ring containing one nitrogen atom, provides a unique scaffold for modulating biological targets, making it a cornerstone in the design of novel therapeutic agents.

The 1-hydroxypiperidine-2-carboxamide molecule exhibits a distinct chemical structure that incorporates both hydroxyl and carboxamide functional groups. These functional groups contribute to its reactivity and interaction with biological systems, enabling its exploration in various pharmacological contexts. The hydroxyl group (-OH) can participate in hydrogen bonding, enhancing binding affinity to biological targets, while the carboxamide group (-CONH₂) introduces polar characteristics that facilitate solubility and metabolic stability. Such structural features make this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to interact with a wide range of biological targets, including enzymes and receptors. 1-hydroxypiperidine-2-carboxamide has been studied for its potential role in modulating these targets, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings align with the broader trend of utilizing piperidine-based scaffolds to develop next-generation therapeutics.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify novel bioactive compounds like 1-hydroxypiperidine-2-carboxamide. Advanced molecular modeling approaches have been employed to predict the binding affinity and specificity of this compound towards various biological targets. These computational studies have provided valuable insights into the structural optimization of piperidine derivatives, guiding the synthesis of analogs with enhanced pharmacological properties. Such methodologies underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in accelerating drug discovery processes.

Experimental validation of computational predictions has further highlighted the therapeutic potential of 1-hydroxypiperidine-2-carboxamide. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and neuroprotection. For instance, studies have shown that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in producing pro-inflammatory mediators like prostaglandins. By targeting these enzymes, 1-hydroxypiperidine-2-carboxamide could serve as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 1-hydroxypiperidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been instrumental in achieving efficient access to complex piperidine derivatives. These techniques not only enhance synthetic efficiency but also allow for the introduction of structural diversity, enabling the exploration of novel pharmacological profiles. The development of scalable synthetic routes is crucial for transitioning promising candidates like 1-hydroxypiperidine-2-carboxamide from laboratory research to clinical application.

Ethical considerations and regulatory compliance are paramount when evaluating the potential therapeutic applications of compounds like 1-hydroxypiperidine-2-carboxamide. Rigorous preclinical testing is essential to assess its safety profile and pharmacokinetic properties before proceeding to human trials. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated comprehensive preclinical studies, providing a robust foundation for understanding the compound's behavior in vivo. These studies often involve animal models that mimic human diseases, allowing researchers to evaluate efficacy and toxicity systematically.

The integration of genomics and proteomics into drug discovery has opened new avenues for exploring the therapeutic potential of 1-hydroxypiperidine-2-carboxamide. By analyzing genetic and protein expression data, researchers can identify specific pathways dysregulated in diseases such as cancer or neurodegeneration. This information can guide the optimization of piperidine derivatives to target these pathways more effectively. For example, personalized medicine approaches leverage genomic data to tailor drug treatments based on individual patient profiles, enhancing treatment outcomes.

The future prospects for 1-hydroxypiperidine-2-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems, such as nanotechnology-based formulations, may enhance the bioavailability and targeted action of this compound. Additionally, advances in biocatalysis offer opportunities for sustainable synthesis methods that reduce environmental impact while maintaining high-quality standards. These developments reflect the dynamic nature of pharmaceutical research and its commitment to addressing global health challenges.

In conclusion,1-hydroxypiperidine-2-carboxamide (CAS No. 2624134-80-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its exploration across various therapeutic areas underscores its potential as a lead compound for developing novel treatments. As research continues to uncover new insights into its pharmacological properties,1-hydroxypiperidine-2-carboxamide is poised to play a crucial role in shaping future therapeutic strategies.